Cas no 53658-58-5 (2H,3H,4H,5H,6H,7H,8H-1,2oxazolo4,5-dazepin-3-one)
53658-58-5 structure
Product Name:2H,3H,4H,5H,6H,7H,8H-1,2oxazolo4,5-dazepin-3-one
CAS No:53658-58-5
MF:C7H10N2O2
MW:154.166501522064
MDL:MFCD18814796
CID:371876
PubChem ID:171289
Update Time:2025-04-19
2H,3H,4H,5H,6H,7H,8H-1,2oxazolo4,5-dazepin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 3H-Isoxazolo[4,5-d]azepin-3-one,2,4,5,6,7,8-hexahydro-
- 2H-Isoxazolo[4,5-d]azepin-3(4H)-one,5,6,7,8-tetrahydro-(9CI)
- 5,6,7,8-tetrahydro-4H-[1,2]oxazolo[4,5-d]azepin-3-one
- 4H-isoxazolo[4,5-d]azepin-3-ol, 5,6,7,8-tetrahydro-
- 5,6,7,8-Tetrahydro-4H-[1,2]oxazolo[4,5-d]azepin-3-ol
- 5,6,7,8-tetrahydro-4H-[1,2]oxazolo[4,5-d]azepin-6-ium-3-olate
- 2H,3H,4H,5H,6H,7H,8H-1,2oxazolo4,5-dazepin-3-one
- CHEMBL309689
- 5,6,7,8-Tetrahydro-2H-isoxazolo[4,5-d]azepin-3(4H)-one
- THAZ
- DTXSID00201893
- 2H-Isoxazolo(4,5-d)azepin-3(4H)-one, 5,6,7,8-tetrahydro-
- 53658-58-5
- SCHEMBL7412843
- AKOS023622247
- 5,6,7,8-tetrahydro-4h-isoxazolo-[ 4,5-d]azepin-3-ol
- 2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one
- EN300-303366
- 5,6,7,8-Tetrahydro-4H-isoxazolo(4,5-d)azepin-3-ol
- 5,6,7,8-Tetrahydro-2H-isoxazolo(4,5-d)azepin-3(4H)-one
- BDBM50224808
-
- MDL: MFCD18814796
- Inchi: 1S/C7H10N2O2/c10-7-5-1-3-8-4-2-6(5)11-9-7/h8H,1-4H2,(H,9,10)
- InChI Key: KHTRGFVHYPWHIZ-UHFFFAOYSA-N
- SMILES: O1C2=C(C(N1)=O)CCNCC2
Computed Properties
- Exact Mass: 154.0743
- Monoisotopic Mass: 154.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 50.4Ų
Experimental Properties
- PSA: 50.36
2H,3H,4H,5H,6H,7H,8H-1,2oxazolo4,5-dazepin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-303366-0.05g |
2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one |
53658-58-5 | 95.0% | 0.05g |
$1895.0 | 2025-03-19 | |
| Enamine | EN300-303366-0.1g |
2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one |
53658-58-5 | 95.0% | 0.1g |
$1986.0 | 2025-03-19 | |
| Enamine | EN300-303366-0.25g |
2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one |
53658-58-5 | 95.0% | 0.25g |
$2077.0 | 2025-03-19 | |
| Enamine | EN300-303366-0.5g |
2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one |
53658-58-5 | 95.0% | 0.5g |
$2167.0 | 2025-03-19 | |
| Enamine | EN300-303366-1.0g |
2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one |
53658-58-5 | 95.0% | 1.0g |
$2257.0 | 2025-03-19 | |
| Enamine | EN300-303366-2.5g |
2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one |
53658-58-5 | 95.0% | 2.5g |
$4424.0 | 2025-03-19 | |
| Enamine | EN300-303366-5.0g |
2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one |
53658-58-5 | 95.0% | 5.0g |
$6545.0 | 2025-03-19 | |
| Enamine | EN300-303366-10.0g |
2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one |
53658-58-5 | 95.0% | 10.0g |
$9704.0 | 2025-03-19 | |
| Enamine | EN300-27078091-0.05g |
2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one |
53658-58-5 | 0.05g |
$1895.0 | 2023-09-11 | ||
| Enamine | EN300-27078091-0.1g |
2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one |
53658-58-5 | 0.1g |
$1986.0 | 2023-09-11 |
2H,3H,4H,5H,6H,7H,8H-1,2oxazolo4,5-dazepin-3-one Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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